Cas no 1545717-76-7 (3,5-diethyl-4-iodo-1-(2-methoxyethyl)-1H-pyrazole)

• Product Name: 3,5-diethyl-4-iodo-1-(2-methoxyethyl)-1H-pyrazole
• CAS No: 1545717-76-7
• MF: C₁₀H₁₇IN₂O
• MW: 308.159254789352
• CID: 6116553
• PubChem ID: 82702081
• Update Time: 2025-10-22

3,5-diethyl-4-iodo-1-(2-methoxyethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-diethyl-4-iodo-1-(2-methoxyethyl)-1H-pyrazole
• EN300-1300980
• AKOS021019792
• 1545717-76-7

• Inchi： 1S/C10H17IN2O/c1-4-8-10(11)9(5-2)13(12-8)6-7-14-3/h4-7H2,1-3H3
• InChI Key： BDEMNJFEOLNCTB-UHFFFAOYSA-N
• SMILES： IC1C(CC)=NN(CCOC)C=1CC

Computed Properties

• Exact Mass: 308.03856g/mol
• Monoisotopic Mass: 308.03856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27Ų

Additional information on 3,5-diethyl-4-iodo-1-(2-methoxyethyl)-1H-pyrazole

3,5-Diethyl-4-Iodo-1-(2-Methoxyethyl)-1H-Pyrazole: A Comprehensive Overview

3,5-Diethyl-4-iodo-1-(2-methoxyethyl)-1H-pyrazole, identified by the CAS number 1545717-76-7, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The structure of this compound is characterized by its pyrazole ring substituted with ethyl groups at positions 3 and 5, an iodo group at position 4, and a 2-methoxyethyl group at position 1. These substituents confer the molecule with distinct chemical properties and potential applications.

The synthesis of 3,5-diethyl-4-iodo-1-(2-methoxyethyl)-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole core. This is often achieved through cyclization reactions involving appropriate precursors such as hydrazines or amidoximes. The substitution pattern of the pyrazole ring is then established through nucleophilic aromatic substitution or other suitable methods. The introduction of the iodo group at position 4 is particularly significant, as it can serve as a reactive site for further functionalization or cross-coupling reactions.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. The presence of the iodo group in 3,5-diethyl-4-iodo-1-(2-methoxyethyl)-1H-pyrazole makes it an attractive candidate for radiotherapeutic applications. Iodo groups are known to exhibit high uptake in certain tissues, making them useful in targeted radionuclide therapy. Moreover, the ethyl and methoxy substituents enhance the molecule's lipophilicity, which can improve its bioavailability and pharmacokinetic properties.

In addition to its therapeutic potential, this compound has also been explored for its electronic properties in materials science. Pyrazoles are known to exhibit semiconducting behavior due to their conjugated π-systems. The substitution pattern in 3,5-diethyl-4-iodo-1-(2-methoxyethyl)-1H-pyrazole can influence its electronic characteristics, making it a candidate for use in organic electronics or optoelectronic devices.

The latest research on this compound has focused on its ability to act as a precursor for more complex structures through various coupling reactions. For instance, the iodo group can undergo Suzuki-Miyaura coupling with boronic acids or esters to form biaryl compounds with enhanced functionality. This versatility underscores the importance of 3,5-diethyl-4-iodo-1-(2-methoxyethyl)-1H-pyrazole as a building block in organic synthesis.

In terms of safety and handling, while this compound is not classified as a hazardous material under standard conditions, it is advisable to follow appropriate laboratory protocols when working with it. This includes wearing protective equipment and ensuring proper ventilation to minimize exposure risks.

In conclusion, 3,5-diethyl-4-iodo-1-(2-methoxyethyl)-1H-pyrazole, CAS No. 1545717-76-7, represents a versatile and promising compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions across diverse scientific domains.